Cas no 691869-98-4 (8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine)

8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine is a structurally complex heterocyclic compound featuring an imidazo[1,2-a][1,8]naphthyridine core substituted with a 4-methylphenyl group at the 8-position and two trifluoromethyl groups at the 2- and 4-positions. The presence of trifluoromethyl groups enhances its electron-withdrawing properties, making it potentially useful in pharmaceutical or materials science applications where electron-deficient aromatic systems are required. The rigid fused-ring system contributes to its stability, while the methylphenyl substituent may influence solubility and intermolecular interactions. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in the development of kinase inhibitors or other biologically active agents. Its synthetic versatility allows for further functionalization, enabling structure-activity relationship studies.
8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine structure
691869-98-4 structure
Product Name:8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine
CAS No:691869-98-4
MF:C19H11F6N3
MW:395.301164865494
CID:5026744
Update Time:2025-06-13

8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 8-(4-methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a]1,8-naphthyridine
    • Bionet1_004931
    • 8-(4-methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine
    • MixCom3_000245
    • 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine
    • Inchi: 1S/C19H11F6N3/c1-10-2-4-11(5-3-10)14-9-28-16(26-14)7-6-12-13(18(20,21)22)8-15(19(23,24)25)27-17(12)28/h2-9H,1H3
    • InChI Key: JDWPJUJQZTUVLI-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC1=NC(C3C=CC(C)=CC=3)=CN21)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 557
  • XLogP3: 6.2
  • Topological Polar Surface Area: 30.2

8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine Pricemore >>

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Additional information on 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine

Comprehensive Overview of 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine (CAS No. 691869-98-4)

The compound 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine (CAS No. 691869-98-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the imidazo[1,2-a][1,8]naphthyridine core and trifluoromethyl substituents, make it a valuable scaffold for researchers exploring novel applications in drug discovery, optoelectronics, and agrochemicals. This article delves into the properties, synthesis, and potential applications of this compound, while addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions about 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine revolves around its synthetic pathways. The compound is typically synthesized through multi-step reactions involving condensation and cyclization processes, often starting from commercially available precursors. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a promising candidate for pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its rigid aromatic framework and electron-withdrawing substituents.

In the context of material science, CAS No. 691869-98-4 has been explored for its optoelectronic properties. The imidazo[1,2-a][1,8]naphthyridine moiety exhibits strong fluorescence, which can be tuned by modifying the substituents. This characteristic has led to investigations into its use in organic light-emitting diodes (OLEDs) and sensors. The compound's ability to form stable crystalline structures also makes it a candidate for molecular electronics, a hot topic in nanotechnology research.

Another area of interest is the biological activity of 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine. Recent studies have highlighted its potential as a therapeutic agent due to its interaction with biological targets such as enzymes and receptors. The trifluoromethyl groups play a critical role in enhancing binding affinity and selectivity, which are key factors in drug design. This has sparked discussions in online forums and research publications about its applicability in treating diseases like cancer and inflammatory disorders.

From an environmental and sustainability perspective, the synthesis and use of CAS No. 691869-98-4 align with the growing demand for green chemistry practices. Researchers are optimizing synthetic routes to minimize waste and reduce the use of hazardous reagents. This focus on sustainability resonates with the broader scientific community's commitment to eco-friendly methodologies, a topic frequently searched in academic databases and AI-driven research tools.

In summary, 8-(4-Methylphenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine (CAS No. 691869-98-4) is a versatile compound with wide-ranging applications. Its structural uniqueness, combined with its optoelectronic and biological properties, positions it as a subject of ongoing research. Whether in the realm of drug discovery, material science, or sustainable chemistry, this compound continues to inspire innovation and scientific inquiry.

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